Cas no 93840-60-9 (1,3-Bis(2’bromo-4’-cyano-phenoxy)propane)

• Product Name: 1,3-Bis(2’bromo-4’-cyano-phenoxy)propane
• CAS No: 93840-60-9
• MF: C₁₇H₁₂Br₂N₂O₂
• MW: 436.097382545471
• CID: 818042
• Update Time: 2025-11-02

1,3-Bis(2’bromo-4’-cyano-phenoxy)propane Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4,4'-[1,3-propanediylbis(oxy)]bis[3-bromo- (9CI)
• 1,3-Bis(2’bromo-4’-cyano-phenoxy)propane
• 1,3-Bis(2'broMo-4'-cyano-phenoxy)propane
• 3-bromo-4-[3-(2-bromo-4-cyanophenoxy)propoxy]benzonitrile
• 4,4'-trimethylenebis(oxy)bis[3-bromobenzonitrile]
• 1.3-Bis-(2-brom-4-cyan-phenoxy)-propan
• 3,3'-Dibrom-4,4'-propandiyldioxy-di-benzonitril
• 3,3'-dibromo-4,4'-propanediyldioxy-di-benzonitrile
• 4,4'-Trimethylenebis(oxy)bis(3-bromobenzonitrile)
• EINECS 298-926-5

• Inchi： 1S/C17H12Br2N2O2/c18-14-8-12(10-20)2-4-16(14)22-6-1-7-23-17-5-3-13(11-21)9-15(17)19/h2-5,8-9H,1,6-7H2
• InChI Key： LAHOXIOBTZVRCT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1OCCCOC1C=CC(C#N)=CC=1Br

Computed Properties

• Exact Mass: 433.92700

Experimental Properties

• Density: 1.69
• Boiling Point: 536.7°Cat760mmHg
• Flash Point: 278.4°C
• Refractive Index: 1.647
• PSA: 66.04000
• LogP: 4.80286

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,3-Bis(2’bromo-4’-cyano-phenoxy)propane

Comprehensive Guide to 1,3-Bis(2'-bromo-4'-cyano-phenoxy)propane (CAS No. 93840-60-9): Properties, Applications, and Market Insights

1,3-Bis(2'-bromo-4'-cyano-phenoxy)propane (CAS No. 93840-60-9) is a specialized organic compound that has garnered significant attention in advanced material science and chemical research. This brominated and cyanated aromatic ether derivative exhibits unique molecular characteristics, making it valuable for high-performance applications. With growing interest in halogenated compounds and flame retardant additives, this chemical serves as a critical intermediate in polymer modification and specialty material formulations.

The compound's structure features two 2-bromo-4-cyanophenoxy groups linked by a propane bridge, creating a symmetrical architecture that enhances its thermal stability. Researchers are particularly interested in its potential as a flame retardant synergist for engineering plastics, addressing current market demands for safer, more efficient materials in electronics and construction. Recent studies highlight its compatibility with polycarbonate blends and epoxy resin systems, where it demonstrates excellent heat resistance without compromising mechanical properties.

From a synthetic chemistry perspective, 1,3-Bis(2'-bromo-4'-cyano-phenoxy)propane serves as a versatile building block for creating complex molecular architectures. Its bromine substituents provide reactive sites for further functionalization, while the cyano groups offer polarity for improved solubility in polar aprotic solvents. These characteristics make it particularly valuable in developing advanced polymer composites and high-temperature adhesives, answering industry needs for materials that withstand extreme conditions.

The electronics industry shows increasing demand for this compound as a component in printed circuit board (PCB) laminates, where its flame-retardant properties meet stringent UL94 standards. Manufacturers appreciate its balance between flame suppression efficiency and minimal impact on dielectric properties—a crucial factor for high-frequency applications. Current research explores its potential in 5G infrastructure materials and electric vehicle components, aligning with global trends toward next-generation technologies.

Environmental considerations have driven innovation in the application of CAS 93840-60-9. Unlike traditional brominated flame retardants facing regulatory scrutiny, this compound's molecular design allows for controlled decomposition pathways. Its cyano functionality potentially enables recycling through chemical depolymerization methods—a hot topic in circular economy initiatives for plastics. Laboratories are investigating its use in self-extinguishing bioplastics as part of sustainable material development programs.

From a commercial standpoint, the global market for 1,3-Bis(2'-bromo-4'-cyano-phenoxy)propane reflects growing adoption in Asia-Pacific electronics manufacturing hubs. Suppliers are developing high-purity grades (≥98%) to meet stringent industry specifications, with pricing influenced by bromine feedstock costs. The compound's niche application in aerospace composites and military-grade encapsulants creates additional value propositions, though these sectors require extensive qualification testing.

Analytical characterization of 93840-60-9 typically involves HPLC for purity assessment, coupled with FTIR and NMR spectroscopy for structural confirmation. The compound's crystalline form shows a melting point range of 148-152°C, with thermal stability up to 280°C under inert atmosphere—properties documented in recent thermogravimetric analysis (TGA) studies. These characteristics make it suitable for processing methods like hot-melt extrusion and injection molding alongside engineering polymers.

Future research directions for 1,3-Bis(2'-bromo-4'-cyano-phenoxy)propane include exploring its photophysical properties for potential OLED applications and investigating synergistic effects with phosphorus-based flame retardants. The compound's ability to modify polymer crystallization kinetics presents opportunities in semi-crystalline material engineering. As industries seek alternatives to perfluorinated compounds, this brominated-cyano derivative emerges as a candidate for specialty surface modification agents with reduced environmental persistence.

Handling and storage recommendations for CAS 93840-60-9 emphasize protection from moisture (due to its mild hygroscopic nature) and storage in amber glass containers under inert gas when high purity is required. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should be observed during handling, including ventilation and personal protective equipment. The compound shows good stability under normal conditions, with shelf life exceeding 24 months when properly stored.

The synthesis of 1,3-Bis(2'-bromo-4'-cyano-phenoxy)propane typically proceeds through nucleophilic aromatic substitution, starting from 2-bromo-4-cyanophenol and 1,3-dibromopropane. Process optimization studies focus on yield improvement through phase-transfer catalysis and solvent selection—key considerations for green chemistry approaches. Patent literature reveals continuous flow chemistry methods that enhance production efficiency while reducing organic waste generation.

Regulatory status of this compound varies by region, with most jurisdictions requiring standard chemical inventory listings rather than special restrictions. Manufacturers should monitor evolving REACH regulations concerning brominated compounds and persistent organic pollutants (POPs) frameworks. The presence of both bromine and cyano groups necessitates thorough ecotoxicity assessment for specific applications, particularly those involving potential environmental release.

Academic interest in 93840-60-9 has produced several recent publications exploring its crystal structure (revealing interesting π-π stacking interactions) and computational modeling of its flame-retardant mechanisms. These studies contribute to the broader understanding of structure-property relationships in halogenated aromatic compounds. The compound's relatively simple synthesis from commercially available precursors makes it accessible for materials science research laboratories worldwide.

In specialty chemical distribution channels, 1,3-Bis(2'-bromo-4'-cyano-phenoxy)propane is typically offered in research quantities (1-100g) for formulation development, with bulk availability subject to manufacturer capacity. Quality control specifications emphasize halogen content analysis and residual solvent limits to ensure batch-to-batch consistency. The compound's compatibility testing with various polymer matrices remains an active area of investigation for material scientists.